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Compound of Interest

Compound Name: ARN14686

CAS No.: 1628345-10-7

Cat. No.: B605580 Get Quote

Product Identity: ARN14686 (Click Tag™) Chemical Class:

-lactam carbamate derivative Primary Application: Activity-Based Protein Profiling (ABPP) of
NAAA; Covalent Inhibition.

Part 1: Core Storage & Stability Intelligence
Q: Why is strict temperature control at -20°C (or lower) critical for
ARN14686?
A: ARN14686 contains a strained 2-oxo-3-azetidinyl (beta-lactam) ring. This ring is the

"warhead" responsible for covalently binding to the N-terminal cysteine of NAAA.

The Risk: The ring strain makes the molecule thermodynamically prone to hydrolysis (ring-

opening). At room temperature, and especially in the presence of moisture, this ring opens,

rendering the probe biologically inert.

Recommendation: Store the lyophilized solid at -20°C. For solvated stock solutions (e.g., in

DMSO), we strongly recommend -80°C storage to virtually arrest hydrolysis and minimize

solvent evaporation.

Q: Can I store ARN14686 in Ethanol?
A:Not recommended for long-term storage. While ARN14686 is soluble in ethanol (~1 mg/ml),

ethanol is hygroscopic (absorbs atmospheric water) and more volatile than DMSO. Absorbed
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water will accelerate the hydrolysis of the beta-lactam ring.

Best Practice: Use anhydrous DMSO (Dimethyl Sulfoxide) for stock solutions. DMSO is less

volatile and maintains the compound's stability better over freeze-thaw cycles, provided it is

kept dry.

Q: What is the maximum shelf-life?
Crystalline Solid:

4 years at -20°C (protected from moisture).[1]

DMSO Stock Solution: 6 months at -80°C; 1 month at -20°C.

Aqueous Solution:Do not store. Prepare immediately before use.

Part 2: Solubilization & Experimental Protocols
Protocol: Preparation of High-Integrity Stock Solutions
Failure to follow this protocol is the #1 cause of "inactive probe" reports.

Equilibration: Allow the product vial to warm to Room Temperature (RT) inside a desiccator

before opening. This prevents condensation from forming on the cold solid (water =

hydrolysis).

Solvent Selection: Use High-Grade Anhydrous DMSO (≥99.9%, water content <0.005%).

Dissolution:

Add DMSO to achieve a concentration of 10–25 mM.

Note: Solubility in DMSO is high (~30 mg/ml), so high-concentration stocks are feasible.

Vortex gently. Ensure the solution is clear and colorless.

Aliquoting (Crucial Step):

Do not store the bulk stock in one tube.
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Divide into single-use aliquots (e.g., 10–50 µL) in amber, O-ring sealed cryovials.

Why? Repeated freeze-thaw cycles introduce moisture and oxygen, degrading the beta-

lactam.

Quantitative Solubility Data

Solvent Max Solubility
Suitability for
Storage

Notes

DMSO ~30 mg/mL High

Recommended for

stock. Use anhydrous

grade.

DMF ~30 mg/mL High
Good alternative to

DMSO.

Ethanol ~1 mg/mL Low
Low solubility;

hygroscopic risk.

PBS (pH 7.2) ~0.25 mg/mL None

Unstable. Use only for

immediate assay

dilution.

Part 3: Troubleshooting & FAQs
Q: I observed a precipitate when diluting the DMSO stock into my cell
culture media. What happened?
A: This is likely "Solvent Shock." ARN14686 is highly hydrophobic. Rapid addition of a

concentrated DMSO stock to an aqueous buffer can cause immediate precipitation.

Solution: Perform a step-wise dilution.

Dilute your 25 mM stock to a 10x intermediate concentration in media/buffer slowly while

vortexing.

Add this intermediate to your final volume.
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Ensure final DMSO concentration is <0.1% to avoid cytotoxicity, though ARN14686
solubility limits may require up to 0.5% DMSO depending on the target concentration.

Q: My click chemistry labeling signal is weak/absent. Is the probe
broken?
A: If the probe was stored correctly, the issue is often the Click Reaction itself, not the probe

stability.

Diagnostic Check:

Warhead Integrity: Did the stock smell like "garlic" or "sulfur"? (Indicates DMSO

degradation, but usually the probe is fine). Did you store it in water? (Probe is dead).

Catalyst Failure: The Copper(I) catalyst in CuAAC click chemistry is sensitive to oxygen.

Ensure you are using fresh Sodium Ascorbate (reducing agent) and that your

THPTA/TBTA ligand is in excess.

Target Abundance: NAAA expression levels vary. Validate target presence with a Western

Blot before assuming probe failure.

Q: Can I use ARN14686 in live cells?
A: Yes. ARN14686 is cell-permeable.

Protocol: Treat cells (e.g., 1–10 µM) for 1–4 hours. Wash cells to remove unbound probe.

Lyse cells. Perform Click Chemistry on the lysate.

Note: Longer incubation times (>6 hours) may lead to probe turnover or non-specific

background.

Part 4: Visual Workflow (Storage & Handling)
The following diagram illustrates the "Golden Path" for handling ARN14686 to ensure the beta-

lactam warhead remains active.
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Caption: Workflow for preserving the reactive beta-lactam warhead of ARN14686. Green steps

indicate critical preparation phases; Red steps indicate experimental usage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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